Cas no 3878-41-9 (2-Hydroxyethyl Benzyl Sulfide)

• Product Name: 2-Hydroxyethyl Benzyl Sulfide
• CAS No: 3878-41-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD00014039
• CID: 44554
• PubChem ID: 172089161
• Update Time: 2025-05-20

2-Hydroxyethyl Benzyl Sulfide Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylthio)ethanol
• 2-HYDROXYETHYL BENZYL SULFIDE
• 2-HYDROXYETHYL BENZY
• 2-HYDROXYETHYL BENZYL SULPHIDE
• 2-Hydroxyethylthiomethylbenzene
• benzyl 2-hydroxyethyl monosulfide
• benzyl-2-hydroxyethyl-sulfide
• PhCH2SCH2CH2OH
• Benzyl 2-hydroxyethyl sulfide
• 2-(phenylmethylsulfanyl)ethanol
• SY116819
• NCIStruc1_000134
• 2-benzylsulfanylethanol
• NSC-404004
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUORO-4-METHYLBIPHENYL
• NCGC00014900
• Ethanol, 2-((phenylmethyl)thio)-
• NSC 404004
• SCHEMBL1149087
• NCIStruc2_000191
• FT-0612595
• D89046
• 5R92N7S722
• NCI60_003819
• CS-0207458
• NCI404004
• MFCD00014039
• CCG-38170
• 3878-41-9
• UNII-5R92N7S722
• 2-[(Phenylmethyl)thio]ethanol
• NS00030460
• NCGC00014900-02
• 2-benzylthioethanol
• A824280
• FT-0600971
• 2-((PHENYLMETHYL)THIO)ETHANOL
• Benzene,1-ethyl-2-(methylsulfinyl)-
• Benzyl 2-hydroxyethylsulfide
• NSC404004
• 2-(benzylsulfanyl)ethan-1-ol
• ANMHSIXPUAKNLM-UHFFFAOYSA-N
• J-509673
• 2-(phenylmethylthio)ethanol
• CHEMBL1742218
• DTXSID50192045
• NCGC00098001-01
• 2-(benzylthio) ethanol
• EINECS 223-405-6
• AKOS005207194
• 2-Hydroxyethyl benzyl sulfide, AldrichCPR
• AS-59866
• DB-006160
• DTXCID60114536
• 2-Hydroxyethylbenzylsulfide
• 2-(benzylsulfanyl)ethanol
• 2-Hydroxyethyl Benzyl Sulfide

• MDL： MFCD00014039
• Inchi： 1S/C9H12OS/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： ANMHSIXPUAKNLM-UHFFFAOYSA-N
• SMILES： S(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 168.06100
• Monoisotopic Mass: 168.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• Density: 1.1190
• Boiling Point: 120°C/2mmHg(lit.)
• Flash Point: 144.3°C
• Refractive Index: 1.5750-1.5790
• PSA: 45.53000
• LogP: 1.91210

2-Hydroxyethyl Benzyl Sulfide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Hydroxyethyl Benzyl Sulfide

2-Hydroxyethyl Benzyl Sulfide: A Comprehensive Overview

2-Hydroxyethyl Benzyl Sulfide (CAS No. 3878-41-9) is a versatile organic compound that has garnered significant attention in various industrial and research domains. This compound, also referred to as benzyl (2-hydroxyethyl) sulfide, is characterized by its unique chemical structure, which combines a benzyl group with a hydroxyethyl sulfide moiety. Its applications span across pharmaceuticals, agrochemicals, and specialty chemicals, making it a critical intermediate in modern chemical synthesis.

Recent advancements in synthetic methodologies have enhanced the production efficiency of 2-Hydroxyethyl Benzyl Sulfide, enabling its broader utilization in diverse industries. Researchers have explored innovative routes to synthesize this compound, leveraging catalytic systems and green chemistry principles. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate the formation of benzyl (2-hydroxyethyl) sulfide, significantly reducing reaction times while maintaining product purity.

The physical and chemical properties of 2-Hydroxyethyl Benzyl Sulfide play a pivotal role in its functionality. With a molecular weight of approximately 166.25 g/mol, this compound exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in solution-phase reactions. Its boiling point, around 150°C, makes it suitable for processes requiring moderate thermal stability. Moreover, the compound's sulfur-containing functional group imparts reactivity, enabling it to participate in nucleophilic substitutions and other key organic transformations.

One of the most promising applications of benzyl (2-hydroxyethyl) sulfide lies in the pharmaceutical sector. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, including antioxidants and anti-inflammatory agents. For example, researchers have utilized this compound to develop derivatives with enhanced radical scavenging capabilities, opening new avenues for drug discovery.

In the agrochemical industry, 2-Hydroxyethyl Benzyl Sulfide has been employed as an intermediate in the production of pesticides and fungicides. Its ability to form stable complexes with metal ions has been exploited to enhance the efficacy of agricultural chemicals while minimizing environmental impact. Furthermore, its role as a building block for polymer additives has been explored, with recent findings showcasing its potential in improving the thermal stability of polymeric materials.

The environmental impact of benzyl (2-hydroxyethyl) sulfide has also been a focal point of recent research. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. This attribute aligns with global sustainability goals and underscores its suitability for eco-friendly chemical processes.

Looking ahead, the demand for 2-Hydroxyethyl Benzyl Sulfide is expected to grow as industries continue to seek efficient and sustainable solutions. Its unique combination of chemical properties and versatility make it an invaluable asset in contemporary chemical innovation.